N'-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(furan-2-ylmethyl)oxamide

• IUPAC Name: N'-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(furan-2-ylmethyl)oxamide
• InChI: InChI=1S/C18H15ClN4O3S/c19-11-3-1-4-12(7-11)23-16(14-9-27-10-15(14)22-23)21-18(25)17(24)20-8-13-5-2-6-26-13/h1-7H,8-10H2,(H,20,24)(H,21,25)
• InChI Key: YPPDRYAOWDVLLY-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC(=CC=C3)Cl)NC(=O)C(=O)NCC4=CC=CO4
• Molecular Formula: C18H15ClN4O3S
• Molecular Weight: 402.9 g/mol

Description

N'-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(furan-2-ylmethyl)oxamide is a useful research compound. Its molecular formula is C18H15ClN4O3S and its molecular weight is 402.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Compounds structurally related to "N'-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(furan-2-ylmethyl)oxamide" have been synthesized and evaluated for their biological activities. For example, novel series of pyrazoline derivatives have demonstrated significant anti-inflammatory and antibacterial activities. Microwave-assisted synthesis has proven to be an efficient method for creating these compounds, yielding higher product quantities with less environmental impact compared to conventional methods. This research underscores the potential for developing new therapeutic agents based on similar molecular frameworks (Ravula et al., 2016).

Anticancer and Antimicrobial Agents

Compounds with a pyrazoline and furan moiety have been explored for their anticancer and antimicrobial efficacy. A study involving the synthesis of new 1,3-oxazole clubbed pyridyl-pyrazolines highlighted their promising activities against cancer cell lines and pathogenic microbes. These findings suggest that chemical structures incorporating elements similar to the compound of interest might hold significant value in developing treatments for cancer and infectious diseases (Katariya et al., 2021).

Antioxidant Properties

Another avenue of research has involved evaluating the antioxidant properties of chalcone derivatives containing furan and thiophene units. These studies have shown that such compounds can exhibit potent antioxidant activity, indicating their potential utility in combating oxidative stress-related disorders. This research further suggests the versatility of compounds with furan and pyrazole components in addressing various health conditions (Prabakaran et al., 2021).

Antimycobacterial Activity

The synthesis of N-alkylated derivatives based on furan and pyrazole scaffolds has also shown promising results against Mycobacterium tuberculosis, offering new pathways for antitubercular drug development. This research highlights the potential of structurally related compounds to serve as bases for designing novel antitubercular agents, addressing the urgent need for new treatments against tuberculosis (Nayak et al., 2016).